![molecular formula C13H10BrCl2NO3S B296972 N-(4-bromophenyl)-2,3-dichloro-4-methoxybenzenesulfonamide](/img/structure/B296972.png)
N-(4-bromophenyl)-2,3-dichloro-4-methoxybenzenesulfonamide
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Overview
Description
N-(4-bromophenyl)-2,3-dichloro-4-methoxybenzenesulfonamide, also known as BDMC, is a chemical compound that belongs to the class of sulfonamides. It has been extensively studied for its potential applications in scientific research, particularly in the field of cancer research.
Scientific Research Applications
N-(4-bromophenyl)-2,3-dichloro-4-methoxybenzenesulfonamide has been studied extensively for its potential applications in cancer research. It has been shown to have anticancer properties and can induce apoptosis (programmed cell death) in cancer cells. This compound has also been shown to inhibit the growth and proliferation of cancer cells, making it a promising candidate for the development of cancer treatments.
Mechanism of Action
N-(4-bromophenyl)-2,3-dichloro-4-methoxybenzenesulfonamide exerts its anticancer effects by targeting multiple pathways involved in cancer cell growth and survival. It inhibits the activity of enzymes such as topoisomerase II and histone deacetylases, which are involved in DNA replication and gene expression, respectively. This compound also induces the production of reactive oxygen species (ROS) in cancer cells, leading to oxidative stress and cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in cancer cells. It can induce cell cycle arrest and apoptosis, as well as inhibit the migration and invasion of cancer cells. This compound has also been shown to modulate the expression of genes involved in cancer cell growth and survival.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(4-bromophenyl)-2,3-dichloro-4-methoxybenzenesulfonamide in lab experiments is its specificity for cancer cells. It has been shown to have minimal toxicity to normal cells, making it a promising candidate for the development of cancer treatments. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on N-(4-bromophenyl)-2,3-dichloro-4-methoxybenzenesulfonamide. One area of interest is the development of novel formulations and delivery methods to improve its solubility and bioavailability. Another area of research is the identification of biomarkers that can predict the response of cancer cells to this compound treatment. Additionally, further studies are needed to investigate the potential of this compound in combination with other anticancer agents for the treatment of cancer.
Synthesis Methods
N-(4-bromophenyl)-2,3-dichloro-4-methoxybenzenesulfonamide can be synthesized using a multi-step process that involves the reaction of 4-bromoaniline with 2,3-dichloro-4-methoxybenzenesulfonyl chloride. The resulting product is then purified using column chromatography to obtain this compound in its pure form.
Properties
Molecular Formula |
C13H10BrCl2NO3S |
---|---|
Molecular Weight |
411.1 g/mol |
IUPAC Name |
N-(4-bromophenyl)-2,3-dichloro-4-methoxybenzenesulfonamide |
InChI |
InChI=1S/C13H10BrCl2NO3S/c1-20-10-6-7-11(13(16)12(10)15)21(18,19)17-9-4-2-8(14)3-5-9/h2-7,17H,1H3 |
InChI Key |
OSOYHMGEWQLWJZ-UHFFFAOYSA-N |
SMILES |
COC1=C(C(=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)Br)Cl)Cl |
Canonical SMILES |
COC1=C(C(=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)Br)Cl)Cl |
Origin of Product |
United States |
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